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Compound of Interest

Compound Name: 1,6-Cyclodecanediol

Cat. No.: B15475961 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of 1,6-Cyclodecanediol, ensuring operational

safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for 1,6-
Cyclodecanediol is not readily available, data from structurally similar cyclic diols and related

compounds, in conjunction with general laboratory safety principles, can provide a reliable

framework for its disposal.

Key Chemical and Physical Properties
Understanding the properties of 1,6-Cyclodecanediol is the first step in ensuring its safe

handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.26 g/mol

Appearance Solid (presumed)

CAS Number 32453-08-0

Data sourced from PubChem.[1]
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Disposal Protocol: A Step-by-Step Approach
The proper disposal of 1,6-Cyclodecanediol, like any laboratory chemical, should be

approached systematically. The following steps, based on guidelines for similar non-hazardous

and hazardous chemical waste, will ensure a safe and compliant disposal process.

Step 1: Hazard Assessment
Before handling, it is crucial to assess the hazards associated with 1,6-Cyclodecanediol.
Based on information for similar cyclic and linear diols, pure, uncontaminated 1,6-
Cyclodecanediol is not expected to be classified as a hazardous substance. However, it is

essential to consult your institution's specific guidelines and any available safety information.

Always handle with standard laboratory personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.

Step 2: Segregation of Waste
Proper waste segregation is critical to prevent accidental chemical reactions and to ensure

correct disposal streams.

Uncontaminated 1,6-Cyclodecanediol: If the compound is in its pure form and has not been

mixed with any hazardous materials, it can likely be disposed of as non-hazardous chemical

waste.

Contaminated 1,6-Cyclodecanediol: If the compound has been used in a reaction or is

mixed with solvents, other reagents, or byproducts, it must be treated as hazardous waste.

The specific hazards of the contaminants will dictate the disposal route.

Contaminated Labware: Any containers, gloves, or other materials that have come into

contact with 1,6-Cyclodecanediol should be disposed of according to their level of

contamination. Unrinsed empty containers should be treated as hazardous waste.

Step 3: Waste Collection and Labeling
Waste Containers: Use chemically resistant, sealable containers for collecting 1,6-
Cyclodecanediol waste. Ensure the container is compatible with all components of the

waste.
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Labeling: Clearly label the waste container with "Hazardous Waste" (if applicable), the full

chemical name "1,6-Cyclodecanediol," and the names and approximate concentrations of

any other components. Include the date of accumulation.

Step 4: Storage
Store waste containers in a designated, well-ventilated, and secure waste accumulation area.

Ensure secondary containment is in place to prevent spills.

Step 5: Disposal
Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor. Provide them with a

complete and accurate description of the waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,6-
Cyclodecanediol.
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Caption: Decision workflow for 1,6-Cyclodecanediol disposal.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal policies and the relevant local, state, and federal regulations before

disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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